Cas no 71713-86-5 (1H-Imidazol-4-ol)

• Product Name: 1H-Imidazol-4-ol
• CAS No: 71713-86-5
• MF: C₃H₄N₂O
• MW: 84.07666015625
• MDL: MFCD24849074
• CID: 545162
• PubChem ID: 18377217
• Update Time: 2025-11-02

1H-Imidazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-4-ol
• 1H-imidazol-5-ol
• MFCD18414673
• 4-hydroxyimidazole
• imidazolium-5-olate
• EN300-1816977
• imidazolium-4-olate
• SY034785
• DTXSID60593266
• 5-hydroxyimidazole
• 4-Hydroxy-1H-imidazole
• 71713-86-5

• MDL： MFCD24849074
• Inchi： 1S/C3H4N2O/c6-3-1-4-2-5-3/h1-2,6H,(H,4,5)
• InChI Key： VKFMHRMTBYXHKO-UHFFFAOYSA-N
• SMILES： OC1=CN=CN1

Computed Properties

• Exact Mass: 84.03242
• Monoisotopic Mass: 84.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 1H-Imidazol-4-ol

Comprehensive Overview of 1H-Imidazol-4-ol (CAS No. 71713-86-5): Properties, Applications, and Industry Insights

1H-Imidazol-4-ol (CAS No. 71713-86-5) is a heterocyclic organic compound belonging to the imidazole family, characterized by its unique molecular structure and versatile applications. This compound, also referred to as 4-hydroxyimidazole, has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its bioactive properties. The growing demand for imidazole derivatives in drug discovery and catalysis has positioned 1H-Imidazol-4-ol as a critical intermediate in synthetic chemistry.

In recent years, the scientific community has explored 1H-Imidazol-4-ol for its potential in antioxidant and anti-inflammatory applications, aligning with the rising consumer interest in health and wellness products. Researchers are investigating its role in modulating enzymatic activity, particularly in neurodegenerative disease models, a topic frequently searched in academic databases. Additionally, its chelating properties make it valuable in metal-organic frameworks (MOFs), a trending area in materials science for gas storage and catalysis.

The synthesis of 1H-Imidazol-4-ol typically involves cyclization reactions or modifications of pre-existing imidazole scaffolds. Advanced techniques like microwave-assisted synthesis and green chemistry approaches are being adopted to improve yield and sustainability—a response to the industry’s push for eco-friendly processes. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for purity validation, ensuring compliance with pharmaceutical-grade standards.

From an industrial perspective, 1H-Imidazol-4-ol is a key building block for biodegradable polymers and corrosion inhibitors, addressing the global demand for sustainable materials. Its derivatives are also studied for photodynamic therapy, a cutting-edge cancer treatment method frequently discussed in medical forums. Furthermore, the compound’s role in electronic materials, such as organic semiconductors, highlights its cross-disciplinary relevance.

As the scientific community continues to uncover new applications for 1H-Imidazol-4-ol, its commercial viability is expected to grow. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios to meet research and industrial demands. For those seeking high-purity 1H-Imidazol-4-ol, it is crucial to partner with suppliers adhering to GMP and ISO certifications to ensure quality and consistency.

In conclusion, 1H-Imidazol-4-ol (CAS No. 71713-86-5) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring interest. As research progresses, its potential to address contemporary challenges in healthcare, sustainability, and technology will undoubtedly expand, solidifying its place in modern science.